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Compound of Interest

Compound Name: Cdk2-IN-30

Cat. No.: B15587124

An In-depth Technical Guide to Cdk2-IN-30

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cdk2-IN-30 is a potent and specific inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key
regulator of cell cycle progression. This document provides a comprehensive technical
overview of Cdk2-IN-30, including its chemical structure, mechanism of action, and available
guantitative data. Detailed experimental protocols for assessing its activity and its role within
the CDK2 signaling pathway are also presented to facilitate further research and drug
development efforts.

Chemical Structure and Properties

Cdk2-IN-30 is a small molecule inhibitor with the following chemical properties:
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Property Value

Chemical Formula C1sH25N703S

Molecular Weight 419.50 g/mol

CAS Number 2640038-22-6
CCOC1=C(C2=CNN=C2)C=CN3C1=NC(N[C@

SMILES
@H]4--INVALID-LINK--C)=N3

ICs0 <20 nM for CDK2[1]

Mechanism of Action

Cdk2-IN-30 functions as an ATP-competitive inhibitor of CDK2. By binding to the ATP-binding
pocket of the CDK2 enzyme, it prevents the phosphorylation of key substrates required for cell
cycle progression, particularly at the G1/S phase transition.[2][3] This inhibition leads to cell
cycle arrest and can induce apoptosis in cancer cells where CDK2 is often overactive. The
primary mechanism involves blocking the phosphorylation of the Retinoblastoma (Rb) protein,
which in its hypophosphorylated state, remains bound to the E2F transcription factor, thereby
preventing the expression of genes necessary for DNA replication.[4]

The CDK2 Signaling Pathway

CDK2 is a central node in the cell cycle signaling network. Its activity is tightly regulated by the
binding of cyclins (primarily Cyclin E and Cyclin A) and by phosphorylation events. The
pathway diagram below illustrates the key components and interactions within the CDK2
signaling cascade and the point of intervention for Cdk2-IN-30.
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CDK2 Signaling Pathway and Inhibition by Cdk2-IN-30.

Experimental Protocols
In Vitro Kinase Assay for ICso Determination

This protocol outlines a general method for determining the half-maximal inhibitory
concentration (ICso) of Cdk2-IN-30 against CDK2 using a luminescence-based kinase assay.

Workflow Diagram:
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Prepare Reagents:
- CDK2/Cyclin Aor E
- Kinase Bulffer
- ATP
- Substrate (e.g., Histone H1)
- Cdk2-IN-30 serial dilutions

'

Add to 96-well plate:
1. Cdk2-IN-30 dilutions
2. CDK2/Cyclin complex
3. Substrate

l

Initiate reaction by adding ATP

l

Incubate at 30°C for 30-60 min

'

Stop reaction and measure remaining ATP
(e.g., using Kinase-Glo® reagent)

y

Measure luminescence

'

Calculate ICso using dose-response curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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